Cas no 173442-97-2 (2-Thiophenecarboxamide, 5-amino-4-cyano-3-methyl-N-phenyl-)

• Product Name: 2-Thiophenecarboxamide, 5-amino-4-cyano-3-methyl-N-phenyl-
• CAS No: 173442-97-2
• MF: C₁₃H₁₁N₃OS
• MW: 257.310940980911
• MDL: MFCD00100996
• CID: 1358449
• PubChem ID: 15192754
• Update Time: 2025-05-23

2-Thiophenecarboxamide, 5-amino-4-cyano-3-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, 5-amino-4-cyano-3-methyl-N-phenyl-
• 5-amino-4-cyano-3-methyl-N-phenylthiophene-2-carboxamide
• AKOS000112168
• NSC-754736
• NCGC00342905-01
• STK335200
• AB01334718-02
• CHEMBL4436553
• BBL013745
• NSC754736
• 173442-97-2
• SCHEMBL20852897

• MDL： MFCD00100996
• Inchi： 1S/C13H11N3OS/c1-8-10(7-14)12(15)18-11(8)13(17)16-9-5-3-2-4-6-9/h2-6H,15H2,1H3,(H,16,17)
• InChI Key： GYCMLVIJRXMKNW-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(C)=C1C(NC1C=CC=CC=1)=O)N

Computed Properties

• Exact Mass: 257.06243
• Monoisotopic Mass: 257.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 78.91

Additional information on 2-Thiophenecarboxamide, 5-amino-4-cyano-3-methyl-N-phenyl-

2-Thiophenecarboxamide, 5-amino-4-cyano-3-methyl-N-phenyl: A Comprehensive Overview

CAS No. 173442-97-2, commonly referred to as 2-Thiophenecarboxamide, 5-amino-4-cyano-3-methyl-N-phenyl, is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are known for their aromaticity and versatile chemical properties. The molecule consists of a thiophene ring substituted with an amino group at position 5, a cyano group at position 4, a methyl group at position 3, and an N-phenylcarboxamide group at position 2. These substituents confer the compound with distinctive electronic and structural characteristics, making it a valuable material for various applications.

The synthesis of 2-Thiophenecarboxamide, 5-amino-4-cyano-3-methyl-N-phenyl typically involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and amide bond formations. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most notable features of this compound is its electronic properties. The presence of electron-withdrawing groups such as the cyano and carboxamide groups significantly alters the electronic structure of the thiophene ring. This makes 2-Thiophenecarboxamide, 5-amino-4-cyano-3-methyl-N-phenyl an attractive candidate for use in organic electronics. Recent studies have demonstrated its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where its ability to modulate charge transport properties is highly beneficial.

In addition to its electronic applications, this compound has shown promise in the field of drug discovery. The thiophene moiety is known for its bioactivity, and the substituents on this molecule further enhance its potential as a pharmacologically active agent. Researchers have investigated its interactions with various biological systems, including enzyme inhibition and receptor binding studies. Preliminary results suggest that 2-Thiophenecarboxamide, 5-amino-4-cyano-3-methyl-N-phenyl may exhibit anti-inflammatory and antioxidant properties, making it a valuable lead compound for therapeutic development.

The environmental impact of CAS No. 173442-97-2 has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial use. Results indicate that the compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term environmental fate and potential risks.

In conclusion, 2-Thiophenecarboxamide, 5-amino-4-cyano-3-methyl-N-phenyl (CAS No. 173442-97-2) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials and pharmaceutical agents. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.